Cas no 502434-76-6 (2H-1,4-Benzoxazine-2-methanol, 6-fluoro-3,4-dihydro-4-methyl-, (2S)-)

• Product Name: 2H-1,4-Benzoxazine-2-methanol, 6-fluoro-3,4-dihydro-4-methyl-, (2S)-
• CAS No: 502434-76-6
• MF: C₁₀H₁₂NO₂F
• MW: 197.206
• CID: 4006748
• Update Time: 2025-06-08

2H-1,4-Benzoxazine-2-methanol, 6-fluoro-3,4-dihydro-4-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-2-methanol, 6-fluoro-3,4-dihydro-4-methyl-, (2S)-

Additional information on 2H-1,4-Benzoxazine-2-methanol, 6-fluoro-3,4-dihydro-4-methyl-, (2S)-

Recent Advances in the Study of 2H-1,4-Benzoxazine-2-methanol, 6-fluoro-3,4-dihydro-4-methyl-, (2S)- (CAS: 502434-76-6)

The compound 2H-1,4-Benzoxazine-2-methanol, 6-fluoro-3,4-dihydro-4-methyl-, (2S)- (CAS: 502434-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral benzoxazine derivative is of particular interest due to its potential applications in the development of novel therapeutic agents, especially in the areas of central nervous system (CNS) disorders and antimicrobial therapies. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic potential.

One of the key advancements in the study of this compound is the optimization of its synthetic pathway. Researchers have developed more efficient and scalable methods for its enantioselective synthesis, ensuring high purity and yield. The (2S)-configuration of the molecule has been shown to be critical for its biological activity, and recent synthetic approaches have emphasized the importance of stereochemical control. These improvements have facilitated further pharmacological evaluations and preclinical studies.

Pharmacological studies have revealed that 2H-1,4-Benzoxazine-2-methanol, 6-fluoro-3,4-dihydro-4-methyl-, (2S)- exhibits potent activity as a modulator of specific neurotransmitter systems. Preliminary data suggest its potential as an anxiolytic or antidepressant agent, with a favorable safety profile compared to existing therapeutics. Additionally, its fluorinated structure contributes to enhanced metabolic stability and bioavailability, making it a promising candidate for further development.

In the context of antimicrobial research, this compound has demonstrated significant activity against a range of Gram-positive bacteria, including drug-resistant strains. Mechanistic studies indicate that it interferes with bacterial cell wall synthesis, a target that is distinct from many currently available antibiotics. This unique mechanism of action could help address the growing issue of antibiotic resistance, positioning the compound as a valuable lead for new antimicrobial drugs.

Recent in vivo studies have further validated the therapeutic potential of 2H-1,4-Benzoxazine-2-methanol, 6-fluoro-3,4-dihydro-4-methyl-, (2S)-. Animal models of CNS disorders have shown promising results, with the compound effectively crossing the blood-brain barrier and exerting its effects at relatively low doses. These findings underscore its potential as a CNS-active agent and warrant further investigation in clinical settings.

In conclusion, the latest research on 2H-1,4-Benzoxazine-2-methanol, 6-fluoro-3,4-dihydro-4-methyl-, (2S)- (CAS: 502434-76-6) highlights its multifaceted therapeutic potential. Advances in synthetic chemistry, coupled with a deeper understanding of its pharmacological properties, have paved the way for its development as a novel therapeutic agent. Future studies should focus on elucidating its precise mechanisms of action and exploring its efficacy in human trials, which could ultimately lead to new treatments for CNS disorders and bacterial infections.